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Biochemical and Cellular Activity

CCT241161 exhibits potent inhibition against a range of kinases. The table below outlines its half-maximal

inhibitory concentration (IC₅₀) values for key targets.

Target Kinase IC₅₀ Value

LCK 3 nM [1] [2]

CRAF 6 nM [1] [2]

SRC 10 nM [1] [2]

V600E-BRAF 15 nM [1] [2]

BRAF 30 nM [1] [2]

In cellular models, CCT241161 effectively suppresses the MAPK pathway and demonstrates anti-

proliferative effects [3] [2]. Key experimental findings and methodologies are summarized below.

Experimental Context Assay & Treatment Details Key Outcome

WM266.4 (BRAF
mutant cells)

Cells treated with 1-100 nM of CCT241161

for 24 hours; Western Blot analysis [2].

Inhibition of phosphorylated

MEK and ERK [2].
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Experimental Context Assay & Treatment Details Key Outcome

NRAS mutant
melanoma cells

Cells treated with 0.1-10 μM of
CCT241161 for 24 hours; Western Blot

analysis [2].

Inhibition of phosphorylated
MEK [2].

BRAF-inhibitor
resistant melanoma
cells

Cells treated with 1 μM of CCT241161 for

4 hours; Western Blot analysis [2].

Effective inhibition of

MEK/ERK signaling [2].

Broad anti-proliferative
activity

Cell viability assays (e.g., in D04, A375
cells) with 0.1-100 μM of CCT241161 for

24 hours [3] [2].

Inhibition of cancer cell
proliferation [3] [2].

Long-term resistance
study

A375 cells treated with 0.5 μM of

CCT241161 for 20 days [2].

Inhibition maintained without

inducing drug resistance [2].

In Vivo Efficacy and Tolerability

CCT241161 has shown promising efficacy in preclinical mouse models.

Experiment Model Dosing Regimen Reported Efficacy

BRAF mutant A375 xenografts 10-20 mg/kg, orally, once daily for 7
days

Inhibited tumor growth
[1]

PLX4720-resistant A375
xenografts

10-20 mg/kg, orally, once daily for 7
days

Inhibited tumor growth
[1]

NRAS mutant D04 xenografts 10-20 mg/kg, orally, once daily for 7
days

Inhibited tumor growth
[1]

The compound is well-tolerated in vivo. A comprehensive safety profile analysis of the closely related analog

CCT196969 showed it was extremely well tolerated, with no significant adverse effects observed at 20

mg/kg daily for 24 days in CD-1 mice [4]. CCT241161 itself did not cause body weight loss in tumor-

bearing mice at efficacious doses [1].
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Significance and Mechanism in Context

CCT241161 represents a strategic evolution in targeting the RAS/RAF/MEK/ERK pathway [5]. Its

"paradox-breaking" ability is particularly valuable for tackling resistance mechanisms and treating NRAS

mutant melanomas [4] [6]. The following diagram illustrates the key signaling pathways and mechanisms

CCT241161 acts upon.
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CCT241161 Mechanism in Melanoma Signaling
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CCT241161 simultaneously inhibits key nodes in the MAPK pathway (BRAF, CRAF) and resistance-

associated SRC family kinases (SFKs) [4] [6]. This multi-target action allows it to suppress tumor growth in

both BRAF and NRAS mutant melanomas and overcome common resistance mechanisms to first-generation

BRAF inhibitors [4].

Experimental Workflow

For researchers looking to validate the anti-proliferative and pathway-modulating effects of CCT241161, the

core experimental workflow derived from the literature is as follows.
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Key Experimental Workflow for CCT241161

1. Select Cell Models
(BRAF mutant, e.g., WM266.4, A375;

NRAS mutant; BRAFi-resistant)

2. In Vitro Treatment
(Dose: 1 nM - 100 µM CCT241161

Duration: 4 hours - 20 days)

3. Pathway Analysis
(Western Blot for p-MEK, p-ERK)

4. Phenotype Analysis
(Cell Viability/Proliferation Assay)

5. In Vivo Validation
(Mouse Xenograft Models,

Oral Dosing: 10-20 mg/kg/day)

Click to download full resolution via product page

This workflow outlines the key steps for evaluating CCT241161, from initial cellular treatment to in vivo

validation [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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